Cas no 38076-40-3 (Nigrescin)

• Product Name: Nigrescin
• CAS No: 38076-40-3
• MF: C₁₅H₁₂O₇
• MW: 304.251585006714
• CID: 2068180
• PubChem ID: 42607790
• Update Time: 2025-04-21

Nigrescin Chemical and Physical Properties

Names and Identifiers

• Nigrescin
• DB-260475
• CHEBI:137847
• LMPK12130067
• 2-[(3,4-dihydroxyphenyl)methyl]-2,6,7-trihydroxy-1-benzofuran-3-one
• 2-[(3,4-Dihydroxyphenyl)methyl]-2,6,7-trihydroxybenzofuran-3(2H)-one
• 2-((3,4-dihydroxyphenyl)methyl)-2,6,7-trihydroxy-1-benzofuran-3-one
• 38076-40-3
• 2-[(3,4-Dihydroxyphenyl)methyl ]-2,6,7-trihydroxybenzofuran-3(2h)-one

• Inchi： 1S/C15H12O7/c16-9-3-1-7(5-11(9)18)6-15(21)14(20)8-2-4-10(17)12(19)13(8)22-15/h1-5,16-19,21H,6H2
• InChI Key： LZJRSQAXVZJLOF-UHFFFAOYSA-N
• SMILES： O1C2C(=C(C=CC=2C(C1(CC1C=CC(=C(C=1)O)O)O)=O)O)O

Computed Properties

• Exact Mass: 304.05830272g/mol
• Monoisotopic Mass: 304.05830272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.843
• Topological Polar Surface Area: 127Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids Auronols